1-Cyano-5-methoxy-1-methylbenzocyclobutene

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 4-methoxy-7-methylbicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• InChI: InChI=1S/C11H11NO/c1-11(7-12)6-8-3-4-9(13-2)5-10(8)11/h3-5H,6H2,1-2H3
• InChI Key: JYQUBXVNXSWYIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C1C=C(C=C2)OC)C#N

Description

1-Cyano-5-methoxy-1-methylbenzocyclobutene is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Cyano-5-methoxy-1-methylbenzocyclobutene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Cyano-5-methoxy-1-methylbenzocyclobutene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1-cyano-5-methoxybenzocyclobutene (47.3 ml) in THF (300 ml) is added dropwise to a stirred suspension of NaH (23.8 g, 60% in mineral oil) and methyl iodide (37 ml) in THF (300 ml) under nitrogen and the reaction mixture is stirred at RT for three hours. H2O is added to the reaction mixture which is diluted with diethyl ether, washed with water, 10% aq. sodium sulphite, sat'd sodium chloride, dried, filtered and the filtrate evaporated in vacuo affording the desired product as a yellow oil.